Cas no 2869-25-2 (2,2'-Iminobispropanenitrile)

• Product name: 2,2'-Iminobispropanenitrile
• CAS No: 2869-25-2
• MF: C₆H₉N₃
• MW: 123.15576
• CID: 261066
• PubChem ID: 102888

2,2'-Iminobispropanenitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,2,2'-iminobis-
• 2-(1-cyanoethylamino)propanenitrile
• 2,2'-Iminobispropiononitrile
• 2,2'-Iminodipropionitrile
• 2449 I.S.
• BRN 1722144
• Di(1-cianoetil)ammina
• Di(1-cianoetil)ammina [Italian]
• Propionitrile, 2,2'-iminodi-
• AKOS006348898
• DTXSID60951347
• 3-04-00-01251 (Beilstein Handbook Reference)
• starbld0022770
• SCHEMBL446615
• 2869-25-2
• 2,2'-Iminobispropanenitrile
• Propanenitrile, 2,2'-iminobis-
• NS00049369
• 2,2'-Azanediyldipropanenitrile
• EINECS 220-693-5

• Inchi： InChI=1S/C6H9N3/c1-5(3-7)9-6(2)4-8/h5-6,9H,1-2H3
• InChI Key： DABJAQQQVTVZMF-UHFFFAOYSA-N
• SMILES： N(C(C)C#N)C(C)C#N

Computed Properties

• Exact Mass: 123.07977
• Monoisotopic Mass: 123.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• PSA: 59.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 2,2'-Iminobispropanenitrile

2,2'-Iminobispropanenitrile: A Comprehensive Overview

2,2'-Iminobispropanenitrile (CAS No. 2869-25-2) is a versatile organic compound with significant applications in various industrial and chemical processes. This compound, also known as NC-C-NH-C-CN, is a key intermediate in the synthesis of advanced materials and pharmaceuticals. Its structure consists of two nitrile groups connected by an imine linkage, making it highly reactive and suitable for a wide range of chemical transformations.

The synthesis of 2,2'-iminobispropanenitrile has been extensively studied, with researchers exploring novel methods to enhance its production efficiency. Recent advancements in catalytic systems have enabled the synthesis of this compound under milder conditions, reducing energy consumption and environmental impact. For instance, studies have shown that the use of heterogeneous catalysts can significantly improve the yield and purity of NC-C-NH-C-CN, making it more accessible for large-scale applications.

In terms of applications, 2,2'-iminobispropanenitrile is widely used as a precursor in the production of polyamides and polyurethanes, which are essential materials in the textiles and automotive industries. Its ability to form strong hydrogen bonds makes it ideal for synthesizing high-performance polymers with enhanced mechanical properties. Additionally, this compound plays a crucial role in the development of agrochemicals, where it serves as an intermediate in the synthesis of herbicides and insecticides.

Recent research has also highlighted the potential of NC-C-NH-C-CN in the field of green chemistry. Scientists have explored its use in designing sustainable chemical processes that minimize waste and reduce reliance on hazardous reagents. For example, studies have demonstrated that this compound can be employed in the synthesis of biodegradable plastics, contributing to efforts aimed at reducing plastic pollution.

The physical properties of 2,2'-iminobispropanenitrile are well-documented, with a melting point of approximately 55°C and a boiling point around 130°C under standard conditions. Its solubility in common solvents such as water and ethanol is moderate, which facilitates its handling and processing in industrial settings. The compound is also relatively stable under normal storage conditions, provided it is protected from moisture and direct sunlight.

From a safety perspective, NC-C-NH-C-CN exhibits low toxicity when handled appropriately. However, prolonged exposure to its dust or vapors may cause irritation to the eyes and respiratory system. Proper personal protective equipment (PPE) should be worn during handling to ensure worker safety. Storage guidelines recommend keeping the compound in tightly sealed containers to prevent contamination and degradation.

In conclusion, 2,2'-iminobispropanenitrile (CAS No. 2869-25-2) is a vital compound with diverse applications across multiple industries. Its unique chemical properties make it an invaluable tool in modern chemistry, driving innovation in materials science and sustainable chemical processes. As research continues to uncover new applications and improve synthesis methods, this compound will likely remain a cornerstone of industrial chemistry for years to come.